![molecular formula C11H15NO4S B3060146 Methyl 4-(N-ethylmethanesulfonamido)benzoate CAS No. 1820704-15-1](/img/structure/B3060146.png)
Methyl 4-(N-ethylmethanesulfonamido)benzoate
Overview
Description
“Methyl 4-(N-ethylmethanesulfonamido)benzoate” is a chemical compound with the CAS Number: 1820704-15-1 . It has a molecular weight of 257.31 . The IUPAC name for this compound is methyl 4- (N-ethylmethylsulfonamido)benzoate .
Molecular Structure Analysis
The molecular formula of “Methyl 4-(N-ethylmethanesulfonamido)benzoate” is C11H15NO4S . The InChI Code for this compound is 1S/C11H15NO4S/c1-4-12 (17 (3,14)15)10-7-5-9 (6-8-10)11 (13)16-2/h5-8H,4H2,1-3H3 .Scientific Research Applications
Chemical Research
“Methyl 4-(N-ethylmethanesulfonamido)benzoate” is a chemical compound with the CAS Number: 1820704-15-1 . It’s often used in chemical research due to its unique structure and properties .
Biological Activity
This compound has been mentioned in the context of synthesizing new sulfonamide-based indole derivatives . These derivatives have shown promising antimicrobial activity against various bacteria .
Antimicrobial Agent
In medicinal chemistry, indole and its derivatives play an important role due to their physiological activity which includes antimicrobial activities . The synthesized compounds were screened for anti-microbial activity against various bacteria .
Pharmaceutical Research
“Methyl 4-(N-ethylmethanesulfonamido)benzoate” could potentially be used in pharmaceutical research, given its role in the synthesis of sulfonamide-based indole derivatives .
Reference Research
High-purity “Methyl 4-(N-ethylmethanesulfonamido)benzoate” is available for reference research . This suggests that it could be used as a standard in analytical chemistry.
properties
IUPAC Name |
methyl 4-[ethyl(methylsulfonyl)amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-4-12(17(3,14)15)10-7-5-9(6-8-10)11(13)16-2/h5-8H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDMXZNFVDMPATQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201190175 | |
Record name | Benzoic acid, 4-[ethyl(methylsulfonyl)amino]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201190175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(N-ethylmethanesulfonamido)benzoate | |
CAS RN |
1820704-15-1 | |
Record name | Benzoic acid, 4-[ethyl(methylsulfonyl)amino]-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820704-15-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-[ethyl(methylsulfonyl)amino]-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201190175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.